Journal Name:Environmental Technology & Innovation
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Effects of feeding fodder beet or kale in winter to dams and their heifer offspring on the heifer growth and production
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-04-20 , DOI: 10.1071/an22474
Context: Fodder beet (FB) is a widely used winter feed in New Zealand’s southern regions due to its high yield, consistent quality, and environmental benefits. However, FB is low in crude protein, phosphorus and fibre, and a survey showed that many dairy farmers were concerned that feeding FB may have negative impacts on lifetime performance.Aim: To determine whether winter feeding FB or kale (Ka) to dairy cows, and then their heifer offspring at 1 and 2 years old, affects the heifer performance from birth until the end of their first lactation.Methods: In June–August 2017, pregnant dairy cows were fed FB or kale over winter and then 140 of the resultant heifer offspring were divided into four treatment groups at 9–11 months old according to their dam’s winter diet and offered either FB or kale, with pasture baleage. The groups were as follows (dam crop–heifer crop): FB–FB, FB–Ka, Ka–FB, Ka–Ka. The heifers’ subsequent performance (growth, stature, milk production, and reproduction) was measured to the end of their first lactation (May 2020), and blood mineral status was monitored from May 2018 to May 2019. This observational study has its limitations, but is useful for generating hypotheses to test in more controlled research.Key results: Heifers grazing FB in winter (June–August) 2018 had lower blood plasma urea and phosphate concentrations than did heifers grazing kale, despite similar dietary crude protein contents. Treatments had no effect on milk production. However, the heifer liveweights were affected and there was an indication of poorer reproductive performance. The FB–FB heifer treatment group had a lower average liveweight than the FB–Ka heifers from 1 to 2.8 years old.Conclusions: Although no impact on milk production for the first lactation was observed, the key results suggest possible negative impacts of feeding heifers FB during winter, particularly if their dam also wintered on FB.Implications: The combined effects of FB dam and heifer winter diets on lifetime productivity warrant further investigation to help develop sustainable FB feeding systems. When feeding FB, we recommend that farmers test their crops and supplements to ensure that sufficient nutrition, in particular protein and phosphorus are provided.
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Identification of six genomic regions associated with pigment intensity in alpacas
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-11 , DOI: 10.1071/an22467
Context: Currently, there is a growing consumer demand for more ecologically sustainable practices in the textile industry. Fabric dyeing is highly pollutive, and one way to avoid dyeing is to use naturally coloured fibres. Alpacas exhibit a wide range of fleece colours, thereby making them a good source of fibre for sustainable textile production. Our understanding of the colour genetics of alpacas is improving, but there is still no explanation for all the variation seen in alpaca coat colours.Aims: To identify a region or regions in the alpaca genome that contribute to differences in pigment intensity.Methods: Colorimetric analysis using L*a*b* colourspace of fibre from white and black alpacas, that had been genotyped using the Neogen Australasia alpaca coat colour test, was used to classify the samples into intense and dilute groups for each colour. Illumina short-read genotyping by sequencing of the DNA from these alpacas was used to identify single nucleotide polymorphisms that were subsequently used in a case–control genome-wide association study (GWAS) comparing the extreme dilute and intensely pigmented animals.Key results: Intense eumelanic fibre is darker (P = 0.0003), less red (P = 0.004), and more blue (P = 0.001) than is dilute eumelanic fibre. Intense pheomelanic fibre is darker (P = 1 × 10−7), more red (P = 3 × 10−20), and more yellow (P = 2 × 10−6) than is dilute pheomelanic fibre. The GWAS showed six regions of genome-wide significance. After manual inspection of these six regions, the best candidate region was upstream of KITLG, a gene previously associated with pigment intensity in dogs.Conclusions: In combination with ASIP genotype, a regulatory mutation in a region upstream of KITLG in alpacas potentially has a major effect on pigment intensity in the species.Implications: Successful identification of a marker for pigment intensity will allow breeders to select more precisely for breeding and production animals that will assist them in supplying the desired fibre colours to the textile industry.
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Partial replacement of maize with cassava root–moringa leaf and vegetable oil concentrates in broiler finisher diets
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-03-28 , DOI: 10.1071/an22340
Context: Roots and leaves have potential as feed ingredients for poultry, but antinutritional factors (ANFs), high fibre and low energy may limit their efficient utilisation. There is need to improve processing methods and diet formulation for maximum utilisation of these readily available resources and reduce feed cost.Aim: To investigate the replacement of maize with cassava root, moringa leaf meal and vegetable oil blend in finisher broiler diets.Methods: In total, 160 male broiler chickens aged 30 days were weighed and allotted randomly to 20 deep litter pens containing eight birds of similar individual weight (1500 g ± 16.11). Four broiler finisher iso-energetic and iso-nitrogenous diets were formulated for the experiment. Diet 1 was based on maize and in Diets 2, 3 and 4, 15%, 30% and 45% of maize was replaced respectively, by a concentrate of cassava root meal, moringa leaf meal and vegetable oil combination (CMOC). Each diet was given to five pens in a completely randomised design for a period of 12 days.Key results: There were no significant differences in the growth parameters of birds among treatments. Except for drumsticks of birds on the 30% CMOC diet, there were no significant effects of diet on carcass components or digestive organ weights (P > 0.05). Gizzard pH was higher in the control birds than in the test groups. Feed cost per kilogram of carcass weight was significantly (P < 0.05) lower with the dietary inclusion of CMOC.Conclusion: Replacing up to 30% of the maize with CMOC is beneficial and replacement up to 45% is not detrimental. However, the economic benefits of maize replacement with CMOC need to be re-evaluated with ingredient costings less affected by the present COVID-19 pandemic.Implications: Maximum utilisation of cassava root and moringa leaf meal in the diet will reduce cost and improve income of small- to medium-holder broiler producers.
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Importance of circadian rhythms in dairy nutrition
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1071/an23085
Biological rhythms are repeating patterns that are driven by time-keeping mechanisms within the animal and are adaptive as they coordinate physiology and metabolism with the external environment. The dairy cow has a well recognised natural daily pattern of feed intake and milk synthesis, but regulation of these rhythms has not been well described in the literature or well considered in current dairy management. Recent discoveries have clearly described circadian time-keeping mechanisms in peripheral tissues that are responsive to the timing of food availability. Some management strategies on dairy farms may desynchronise the interactions between central and mammary circadian timekeepers, resulting in reduced milk yield and efficiency. Feeding a total mixed ration is commonly assumed to create constant ruminal conditions, but the large variation in the rate of feed intake across the day causes large fluctuations in rumen fermentation and absorbed nutrients. Milk composition also differs across the day due to both dynamics in nutrient absorption and biological regulation attempting to match milk yield and composition with calf requirements across the day. Recent work has shown that milk synthesis varies over the day and is modified by the timing of feed intake and nutrient absorption. These rhythms have also been shown to be affected by the timing of feed delivery. We expect that maximal milk yield and efficiency are achieved when we have more consistent rumen fermentation and match the timing of nutrient absorption and mammary capacity for milk synthesis. Managing feeding times provides the opportunity to modify feed intake across the day, but behavioural responses are complex. Appreciating the impact of circadian rhythms provides the foundation to develop nutrition and management strategies considering circadian dynamics of intake and milk synthesis and provides opportunities for new gains in cow efficiency, welfare, and health.
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Effects of hydroxyapatite nanoparticles on the vitrification of bovine metaphase II oocytes
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1071/an23153
Context: Although vitrification is commonly used for oocyte cryopreservation, the cryogenic damage results in poor developmental capacity of oocytes after freezing. Nano-cryopreservation is one of the new methods of vitrification developed in recent years. However, the effect of nano-cryopreservation on mature bovine oocytes remains to be elucidated.Aims: This study aimed to verify the effect of using hydroxyapatite (HA) nanoparticles (NPs) on the vitrification of bovine metaphase II (MII)-stage oocytes.Methods: Bovine MII-stage oocytes were exposed to different HA concentrations (0.01%, 0.05%, and 0.10%) in vitrification solution (VS). After IVF (in vitro fertilisation) and IVC (in vitro culture), the toxicity of HA was assessed by cleavage and blastocyst rates. A suitable concentration of HA nanoparticles was selected according to the results of the first experiment. and then vitrification-thawing was measured. The effect of HA on the developmental capacity of oocytes was assessed by oocyte cleavage rate and blastocyst rate. The mitochondrial membrane potential (MMP) and the intracellular reactive oxygen levels (ROS) of oocytes were measured by staining with a fluorescence probe (JC-1) and an ROS kit after nano-cryopreservation.Key results: The addition of 0.05% HA to the VS did not affect the oocyte morphology; the proportion of oocytes developing with normal morphology was 96.72%. In contrast, this proportion it significantly decreased at a concentration of 0.1% HA in VS (91.69%; P < 0.05). The cleavage rates (56.95% vs 51.20%, 50.67%; P < 0.05) of bovine oocytes exposed to 0.05% HA were significantly higher than in the VS group and VS + 0.1% HA group. After the vitrification-thawing, the oocyte cleavage rates (41.07% vs 33.97%; P < 0.05) and blastocyst rates (12.35% vs 7.38%; P < 0.05) were significantly higher in the VS + 0.05% HA group compared to the VS group. At the 0.05% HA concentration, nano-cryopreserved oocytes had significantly higher MMP (1.35 ± 0.24) and significantly lower ROS (1.43 ± 0.05) than the VS group (P < 0.05, mean ± s.e.m.).Conclusions: The addition of 0.05% HA-NPs in VS could promote bovine MII-stage oocytes’ developmental ability after vitrification. This effect may be caused partly by increased mitochondrial membrane activity and decreased ROS.Implications: HA-NPs may be a new class of cryoprotective agent suitable as components for oocyte vitrification.
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Market-driven assessment of alternate aquafeed ingredients: seafood waste transformation as a case study
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-18 , DOI: 10.1071/an23064
With the increase in worldwide demand for seafood, the current plateau in production from wild-harvest fisheries has resulted in the rapid growth of the aquaculture sector. Aquaculture relies on quality ingredients such as fishmeal, but cost concerns have led to the investigation of a variety of alternate plant and animal by-products and microbial sources as aquafeed ingredients. Evaluation of alternative aquafeed has traditionally focused on their effects on the growth and immune status of the fish and not always on market-driven assessments of the final edible product. One of the commonly researched groups of alternative ingredients is seafood waste, which, after transformation, has potentially beneficial nutritional characteristics. Transformation, which includes rendering, enzyme hydrolysis and use as a feed source for insects and microbial species, is intended to provide stability and enhance the logistical feasibility of the waste as an aquafeed ingredient. This review discusses transformed fish waste in aquafeeds and describes some of the market and end-user implications (composition, edible safety and quality, sustainability metrics and consumer perceptions) of this approach.
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Effect of tannins and kafirins on the nitrogen and energy balance and performance of pigs
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-06-16 , DOI: 10.1071/an22058
Context: Tannins are blamed for negatively affecting nutritive value of sorghum. Kafirins are sorghum storage proteins and may be associated with lower animal performance. They have been tested in poultry diets; however, information for pig diets is scarce.Aims: Our aim was to determine the role of kafirins and tannins in sorghum nutritive value for swine.Methods: Two experiments evaluated effects of sorghum tannin and kafirin levels on (1) nitrogen (N) and energy balance, and (2) performance of pigs. Two sorghum hybrids with low (LT) and high (HT) tannins were grown at two rates of N fertiliser to achieve low (LK) and high (HK) kafirins (i.e. four sorghum treatments: LTLK, LTHK, HTLK and HTHK) and added to soybean meal based diets. A fifth diet included maize instead of sorghum. Five pigs (48.8 ± 0.4 kg) were used in a 5 × 5 Latin square design to measure N and energy balance, with 5 days of diet adaptation and 4 days of urine and faeces collection. The performance experiment included 60 pigs (54.0 ± 12.4 kg, 30 barrows and 30 gilts, six of each per treatment) placed in individual pens with free access to water and feed.Key results: Energy balance showed a tannin × kafirin interaction (P < 0.05) for dry matter feed intake, which diminished with the LTHK diet and was unaffected with the HTHK diet. Dry matter digestibility was higher (P < 0.001) with maize, intermediate with LT, and lower with HT diets. Pigs fed maize retained more N (P < 0.05) and had higher energy digestibility (P < 0.001) than pigs fed sorghum. HT diets had lower (P < 0.01) energy digestibility than LT diets. In the finishing phase, average daily feed intake showed a tannin × kafirin interaction (P < 0.05); pigs fed the HTHK diet had lower average daily feed intake than other pigs. This lowered average daily liveweight gain and consequently final weight.Conclusions: Tannins negatively affected sorghum nutritive value; high kafirins worsened average daily feed intake and liveweight gain, and hence final weight.Implications: Management of kafirin content should be considered to avoid adverse performance effects in pigs fed sorghum.
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Revisiting tropical pasture intake: what has changed in 50 years?
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-04-21 , DOI: 10.1071/an23045
The measurement and prediction of pasture intake in extensive grazing systems, typical of northern Australia, remain elusive after 50 years of research. The aim of this paper is to review research conducted over the past 50 years, highlight advances in understanding, discuss remaining challenges and consider future developments with digital technologies. While the fundamental components of voluntary intake are well understood, their measurement is difficult, particularly in extensive grazing systems, which has limited the development of predictive models that adequately address the interplay of factors influencing intake from the bite to the landscape scale. Ongoing research by the authors is used as an example to highlight the potential application of digital technologies to overcome limitations in measurement and prediction. Digital technologies offer the opportunity for monitoring factors that control voluntary pasture intake at scale and under commercial conditions. However, our ability to ground-truth novel indices of intake remains limited without ongoing development of physical methods. This will limit the accuracy and precision of predictive models incorporating digital technologies that can be applied to the extensive grazing conditions of northern Australia. The advent of precision livestock management for extensive cattle production is essential if the industry is to remain viable in the future where production is transparent, ethically sound and environmentally defensible as well as profitable.
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Malnutrition of pregnant beef cows and the impact on passive immunity transfer to calves
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1071/an23076
Nutritional management in rangeland beef cattle systems prioritises optimal body condition scores at calving for improved fertility and reproductive success. However, this focus often overlooks short-term dietary deficiencies before calving, which can lead to adverse outcomes for neonatal calves. This review explores the effects of beef cow malnutrition during the periparturient period on colostrum production, lactation onset, and passive immunity transfer to calves. Additionally, it discusses the long-term impact of such malnutrition on the offspring. By understanding how nutritional interventions affect the transition from gestation to lactation, it becomes possible to enhance calf health and survival in arid tropical environments. Commonly occurring short-term dietary restrictions, particularly protein deficiencies, can disrupt the hormonal equilibrium, resulting in reduced colostrum volume and quality, hindering calf growth and increasing mortality risks. Furthermore, dietary restrictions during this period affect critical physiological processes such as mammary gland blood flow and fetal small-intestine development. The review explores how these constraints influence colostrum production and immunoglobulin absorption by neonatal calves. Additionally, it highlights the significance of addressing other common nutrient deficiencies such as phosphorus and water and investigates the potential benefits of supplementing microbial products to enhance rumen function and protect cows from inflammation. Ultimately, addressing malnutrition during pregnancy is essential to prevent negative impacts on offspring performance, including alterations in carcass composition and muscle marbling. Consequently, cattle producers who aim for superior muscle marbling in the carcass by using costly genetics should give priority to enhancing nutritional programs for late-pregnant cows. In conclusion, a comprehensive understanding of the effects of malnutrition during the periparturient period on colostrum production, passive immunity transfer, and overall calf health is crucial for developing effective nutritional interventions that improve colostrum production, passive immunity transfer, and overall calf health in rangeland beef cattle systems.
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Effect of various chemical processing on nutritional value of common bean (Phaseolus vulgaris) residues determined via in vitro, in situ, and X-ray powder diffraction techniques
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1071/an23019
Context: Utilising crop residues is an effective strategy to compensate for the shortage of common feed resources. Different processing methods can improve the nutritional value of these by-products.Aims: This study aimed to investigate the effect of sodium hydroxide (NaOH, 50 g/kg dry matter (DM)), calcium oxide (CaO, 160 g/kg DM), hydrobromic acid (HBr, 60 mL/kg DM), and hydrogen peroxide (H2O2, 57 mL/kg DM) processing on the nutritional value of common bean (Phaseolus vulgaris) residues (CBR).Methods: The chemical composition of the samples was determined using standard methods. In addition, a degradability trial was conducted using the nylon-bag technique. Furthermore, in vitro digestibility of the samples was determined by the batch-culture method. Moreover, the X-ray powder diffraction technique was used to calculate the crystallinity degree of the samples.Key results: Chemical processing was effective on the chemical composition of the residues (P < 0.05). Treatments of CaO, H2O2, and NaOH increased the ash content. Chemicals reduced the neutral detergent fibre and acid detergent fibre. Other treatments, excluding CaO, increased total digestible nutrients, net energy for lactation, and net energy for gain. NaOH, H2O2 and HBr treatments increased the effective ruminal degradability of DM at ruminal outflow rates of 0.02, 0.05, and 0.08/h (P < 0.0001). Chemical processing caused a decrease in gas production (GP) and estimated parameters of CBR (P < 0.0001). The decrease in GP, short-chain fatty acids, metabolisable energy, and organic-matter digestibility in the NaOH and CaO treatments was more than in HBr and H2O2 treatments. After 24 h of incubation, all treatments except CaO increased the partitioning factor and decreased the gas yield (P < 0.0001). Furthermore, processing with NaOH and H2O2 increased the microbial biomass (P = 0.0128) and its efficiency (P < 0.0001) at the end of a 24 h incubation period. Moreover, different treatments reduced the crystallinity degree of CBR compared with the control. Notably, the lowest crystallinity percentage was observed in HBr-treated samples.Conclusions: This study shows that chemical treatments (except for CaO) improve CBR nutritional value under in vitro and in situ conditions.Implications: In vivo tests are required to validate the results.
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